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Introduction
Inpyrfluxam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide,

demonstrating high efficacy against a range of fungal pathogens, particularly those in the phyla

Basidiomycota and Ascomycota.[1][2] As a member of the pyrazole-4-carboxamide group

(FRAC Code 7), its mode of action involves the disruption of the mitochondrial electron

transport chain in fungi by inhibiting succinate dehydrogenase (Complex II).[3][4] This inhibition

halts ATP production, leading to the cessation of fungal growth and eventual cell death.[3]

Inpyrfluxam is effective for the control of seed-borne and soil-borne diseases such as those

caused by Rhizoctonia species, making it a valuable tool for seed treatment applications in

various crops.[5][6]

These application notes and protocols provide a framework for laboratory-scale seed treatment

with Inpyrfluxam for research and development purposes.
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Target
Pathogen

Crop
Application
Rate

Efficacy (%
Control)

Reference

Rhizoctonia

solani (Root Rot)
Corn 50 mg/kg seed 100% [7]

Rhizoctonia

solani (Root Rot)
Corn 25 mg/kg seed ~80% [7]

Rhizoctonia

solani (Root Rot)
Corn 12.5 mg/kg seed ~60% [7]

Phakopsora

pachyrhizi

(Soybean Rust)

Soybean
0.16 ppm

(preventive)
100% [7]

Phakopsora

pachyrhizi

(Soybean Rust)

Soybean
30 g ai/ha (post-

infection)
100% [7]

Venturia

inaequalis (Apple

Scab)

Apple
100 ppm

(preventive)
100% [7]
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Fungicide Target Pathogen

IC50 (µM) -
Succinate
Dehydrogenase
Inhibition

Reference

Inpyrfluxam
Phakopsora

pachyrhizi
0.000057 [7]

Benzovindiflupyr
Phakopsora

pachyrhizi
0.00013 [7]

Azoxystrobin
Phakopsora

pachyrhizi
0.0033 [7]

Tolfenpyrad
Phakopsora

pachyrhizi
> 3 [7]

Experimental Protocols
Protocol 1: Laboratory-Scale Inpyrfluxam Seed
Treatment (Slurry Method)
This protocol outlines a standard laboratory procedure for applying Inpyrfluxam to seeds as a

slurry. This method is suitable for treating small seed lots for experimental purposes.

Materials:

Inpyrfluxam technical grade or formulated product (e.g., flowable concentrate)

Seeds of the target crop

Distilled or deionized water

Laboratory-grade sticker or polymer (optional, to improve adhesion)

Beakers or flasks

Magnetic stirrer and stir bars
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Pipettes or graduated cylinders

Weighing balance

Seed coating container (e.g., rotating drum, plastic bag)

Drying trays or screens

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Preparation of Inpyrfluxam Slurry:

Determine the desired application rate of Inpyrfluxam in mg of active ingredient (a.i.) per

kg of seed based on preliminary studies or manufacturer's recommendations.

Calculate the amount of Inpyrfluxam product needed for the batch of seeds to be treated.

In a beaker, add the calculated amount of Inpyrfluxam to a small volume of distilled water.

If using a sticker or polymer, add it to the slurry according to the manufacturer's

instructions.

Bring the slurry to the final desired volume with distilled water. A common starting point for

laboratory-scale treatment is a total slurry volume of 5-10 mL per kg of seed to ensure

even coverage without overly wetting the seeds.

Place the beaker on a magnetic stirrer and mix until a homogenous suspension is

achieved.

Seed Coating:

Weigh the desired amount of seed and place it in the coating container.

Slowly add the prepared Inpyrfluxam slurry to the seeds while continuously tumbling or

rotating the container. This can be done by hand in a sealed plastic bag for small

quantities or using a laboratory-scale rotary seed treater.
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Continue mixing for 5-10 minutes to ensure uniform distribution of the treatment on the

seed surface.

Drying:

Spread the treated seeds in a thin layer on a drying tray or screen.

Allow the seeds to air dry in a well-ventilated area, away from direct sunlight. The drying

time will depend on the slurry volume and environmental conditions. Seeds should be

dried back to their original moisture content to prevent germination issues.

Quality Control:

Visually inspect the treated seeds for uniform color and coverage. There should be no

clumps of treatment material or untreated seeds.

Protocol 2: Evaluation of Inpyrfluxam Seed Treatment
Efficacy Against Rhizoctonia solani
This protocol describes a laboratory bioassay to evaluate the efficacy of Inpyrfluxam seed

treatment in controlling damping-off caused by Rhizoctonia solani.

Materials:

Inpyrfluxam-treated seeds (from Protocol 1)

Untreated control seeds

Rhizoctonia solani isolate (e.g., AG-4) cultured on potato dextrose agar (PDA)

Sterilized soil or sand-maize meal mixture

Pots or trays for planting

Growth chamber or greenhouse with controlled environmental conditions

Calipers or ruler
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Procedure:

Inoculum Preparation:

Grow R. solani on PDA plates until the mycelium covers the surface.

Prepare a soil inoculum by mixing colonized agar plugs or a sand-maize meal culture of R.

solani with sterilized soil at a predetermined ratio to achieve consistent disease pressure.

Sowing and Inoculation:

Fill pots or trays with the R. solani-infested soil.

Sow a predetermined number of Inpyrfluxam-treated and untreated seeds in separate,

replicated pots. A typical design would involve at least 4-5 replicates per treatment.

Include a non-inoculated control group with untreated seeds to assess baseline

germination and seedling vigor.

Cover the seeds with a thin layer of the infested soil.

Incubation:

Place the pots in a growth chamber or greenhouse with conditions favorable for both the

host plant and the pathogen (e.g., 20-25°C, high humidity).

Water the pots as needed to maintain adequate soil moisture.

Data Collection and Analysis:

Assess seedling emergence daily for 14-21 days.

At the end of the experiment, carefully remove the seedlings from the soil and wash the

roots.

Evaluate disease severity using a rating scale (e.g., 0 = no symptoms, 5 = seedling

death).
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Measure seedling height and root length.

Calculate the percentage of disease control for the Inpyrfluxam treatment compared to

the inoculated, untreated control.

Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatments.
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Caption: Inpyrfluxam inhibits Complex II (Succinate Dehydrogenase) in the fungal

mitochondrial electron transport chain.

Experimental Workflow for Inpyrfluxam Seed Treatment
and Efficacy Evaluation
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Caption: A generalized workflow for the laboratory evaluation of Inpyrfluxam seed treatment

efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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